Cas no 4962-28-1 (2,5-dimethyl-4-methoxyphenol)

• Product Name: 2,5-dimethyl-4-methoxyphenol
• CAS No: 4962-28-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD14537875
• CID: 3036791
• PubChem ID: 13751140
• Update Time: 2025-10-21

2,5-dimethyl-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-4-methoxyphenol
• 4-methoxy-2,5-dimethylphenol; 4-Methoxy-2,5-dimethyl-phenol; Methyl-(4-hydroxy-2.5-dimethyl-phenyl)-aether; 5-Hydroxy-2-methoxy-p-xylol; 4-methoxy-2,5-xylenol; 2,5-Dimethyl-4-methoxy-phenol
• EAA96228
• 4962-28-1
• EN300-3187606
• SCHEMBL879021
• 4-methoxy-2,5-xylenol
• 4-Methoxy-2,5-dimethylphenol
• BS-32480
• Phenol, 4-methoxy-2,5-dimethyl-
• MFCD14537875
• JGKJUMWLTZYPPE-UHFFFAOYSA-N

• MDL： MFCD14537875
• Inchi： 1S/C9H12O2/c1-6-5-9(11-3)7(2)4-8(6)10/h4-5,10H,1-3H3
• InChI Key： JGKJUMWLTZYPPE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(=CC=1C)O

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 2.01760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2,5-dimethyl-4-methoxyphenol

2,5-Dimethyl-4-Methoxyphenol

2,5-Dimethyl-4-methoxyphenol (CAS No: 4962-28-1) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenol group substituted with methyl and methoxy groups at specific positions on the aromatic ring. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

The molecular structure of 2,5-dimethyl-4-methoxyphenol consists of a benzene ring with hydroxyl (-OH), methyl (-CH3), and methoxy (-OCH3) groups attached at positions 2, 5, and 4, respectively. This arrangement not only influences the compound's reactivity but also contributes to its stability under various conditions. Recent studies have highlighted the importance of such substituted phenols in the development of advanced materials, particularly in the field of polymer chemistry.

One of the most notable applications of 2,5-dimethyl-4-methoxyphenol is in the synthesis of high-performance polymers. Researchers have demonstrated that this compound can serve as a building block for creating thermally stable polymers with excellent mechanical properties. These polymers find applications in aerospace, automotive industries, and electronic devices where durability and resistance to high temperatures are critical.

In addition to polymer chemistry, 2,5-dimethyl-4-methoxyphenol has shown potential in drug discovery. Its unique structure allows it to interact with biological systems in specific ways, making it a promising candidate for developing new pharmaceutical agents. Recent studies have explored its role as a precursor for bioactive compounds that exhibit anti-inflammatory and antioxidant properties.

The synthesis of 2,5-dimethyl-4-methoxyphenol involves a series of well-established organic reactions. These include Friedel-Crafts alkylation and oxidation processes that ensure the precise placement of substituents on the aromatic ring. The optimization of these reactions has been a focus of recent research efforts to enhance yield and purity.

Furthermore, 2,5-dimethyl-4-methoxyphenol has been studied for its role in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has opened new avenues in asymmetric catalysis and enantioselective synthesis. This capability is particularly valuable in the production of chiral pharmaceuticals and fine chemicals.

In conclusion, 2,5-dimethyl-4-methoxyphenol (CAS No: 4962-28-1) is a multifaceted compound with wide-ranging applications across various disciplines. Its unique structure and reactivity make it an essential component in modern chemical research and industrial processes. As ongoing studies continue to uncover new potential uses for this compound, its significance in the field of organic chemistry is expected to grow further.